Cas no 874838-32-1 (5-Amino-2,3-difluorobenzoic acid)

5-Amino-2,3-difluorobenzoic acid structure
874838-32-1 structure
Product name:5-Amino-2,3-difluorobenzoic acid
CAS No:874838-32-1
MF:C7H5F2NO2
MW:173.1169
MDL:MFCD04972478
CID:1089913
PubChem ID:40427037

5-Amino-2,3-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2,3-difluorobenzoic acid
    • YQXQZKKJAITNKW-UHFFFAOYSA-N
    • AB21104
    • AK141762
    • SCHEMBL671650
    • AS-60887
    • CS-0111954
    • ZJB83832
    • AKOS012323299
    • D70727
    • MFCD04972478
    • DTXSID80654227
    • 874838-32-1
    • FT-0707197
    • EN300-147809
    • 5-Amino-2,3-difluorobenzoicacid
    • DB-332836
    • MDL: MFCD04972478
    • Inchi: 1S/C7H5F2NO2/c8-5-2-3(10)1-4(6(5)9)7(11)12/h1-2H,10H2,(H,11,12)
    • InChI Key: YQXQZKKJAITNKW-UHFFFAOYSA-N
    • SMILES: FC1C(=C([H])C(=C([H])C=1C(=O)O[H])N([H])[H])F

Computed Properties

  • Exact Mass: 173.02883473g/mol
  • Monoisotopic Mass: 173.02883473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 63.3

5-Amino-2,3-difluorobenzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IN663-200mg
5-Amino-2,3-difluorobenzoic acid
874838-32-1 95+%
200mg
1290.0CNY 2021-07-17
Alichem
A015015821-500mg
5-Amino-2,3-difluorobenzoic acid
874838-32-1 97%
500mg
$823.15 2023-08-31
Chemenu
CM161013-1g
5-amino-2,3-difluorobenzoic acid
874838-32-1 95%
1g
$405 2022-05-27
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IN663-250mg
5-Amino-2,3-difluorobenzoic acid
874838-32-1 95+%
250mg
1942CNY 2021-05-07
Enamine
EN300-147809-2.5g
5-amino-2,3-difluorobenzoic acid
874838-32-1
2.5g
$1650.0 2023-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IN663-100mg
5-Amino-2,3-difluorobenzoic acid
874838-32-1 95+%
100mg
808CNY 2021-05-07
Enamine
EN300-147809-1000mg
5-amino-2,3-difluorobenzoic acid
874838-32-1
1000mg
$428.0 2023-09-28
Aaron
AR00IFBY-1g
5-Amino-2,3-difluorobenzoic acid
874838-32-1 95%
1g
$296.00 2025-02-10
Enamine
EN300-147809-0.25g
5-amino-2,3-difluorobenzoic acid
874838-32-1
0.25g
$774.0 2023-06-06
Enamine
EN300-147809-5000mg
5-amino-2,3-difluorobenzoic acid
874838-32-1
5000mg
$1240.0 2023-09-28

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:874838-32-1)5-Amino-2,3-difluorobenzoic acid
A1230108
Purity:99%/99%
Quantity:1g/5g
Price ($):256/898